Cas no 64893-72-7 (AEN)

• Product Name: AEN
• CAS No: 64893-72-7
• MF: C₂₂H₁₉N₃O₆S
• MW: 453.467764139175
• CID: 1683573
• PubChem ID: 70503680
• Update Time: 2025-04-21

AEN Chemical and Physical Properties

Names and Identifiers

• AEN
• 4-Thia-2,6-diazabicyclo[3.2.0]hept-2-ene-6-acetic acid,
• A-(1-hydroxyethylidene)-7-oxo-3-(phenylmethyl)-, (4-nitrophenyl)methyl ester
• EX-A6639
• p-nitrobenzyl alpha-[3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3,2,0]hept-2-en-6-yl]-alpha-(1-hydroxyethylidene)acetate
• SCHEMBL11052454
• p-nitrobenzyl alpha-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3,2,0]hept-2-en-6-yl)-alpha-(1-hydroxyethylidene)acetate
• p-nitrobenzyl alpha-[3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[ 3,2,0]hept-2-en-6-yl]-alpha-(1-hydroxyethylidene)acetate
• 64893-72-7
• FGHXEURYIMMPAS-UHFFFAOYSA-N

• Inchi： 1S/C22H19N3O6S/c1-13(26)19(22(28)31-12-15-7-9-16(10-8-15)25(29)30)24-20(27)18-21(24)32-17(23-18)11-14-5-3-2-4-6-14/h2-10,18,21,26H,11-12H2,1H3
• InChI Key： FGHXEURYIMMPAS-UHFFFAOYSA-N
• SMILES： S1C(CC2C=CC=CC=2)=NC2C(N(C(C(=O)OCC3C=CC(=CC=3)[N+](=O)[O-])=C(C)O)C12)=O

Computed Properties

• Exact Mass: 308.08318
• Monoisotopic Mass: 453.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 95.5